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Compound of Interest

Compound Name: 3,9-Diazaspiro[5.5]undecan-2-one

Cat. No.: B1324301

3,9-Diazaspiro[5.5]Jundecan-2-one: A Technical
Overview

This technical guide provides an overview of the chemical properties of 3,9-
Diazaspiro[5.5]undecan-2-one, a heterocyclic building block with potential applications in
medicinal chemistry and materials science. This document is intended for researchers,
scientists, and professionals in drug development and related fields.

Core Chemical Identifiers

The fundamental identifiers for 3,9-Diazaspiro[5.5]Jundecan-2-one are its CAS number and
molecular weight. The Chemical Abstracts Service (CAS) number is a unique numerical
identifier assigned to every chemical substance, ensuring unambiguous identification in
literature and databases.

Property Value
CAS Number 867006-20-0
Molecular Weight 168.24 g/mol

Physicochemical Properties
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A summary of the key physicochemical properties of 3,9-Diazaspiro[5.5]Jundecan-2-one is
presented below. These properties are crucial for understanding the compound's behavior in
various chemical and biological systems.

Property Value Source
Molecular Formula C9H16N20 [1]
EINECS Not available [1]
MOL File 867006-20-0.mol [1]

Experimental Data and Protocols

Currently, publicly available literature from the conducted searches does not provide detailed
experimental protocols, such as synthesis or purification methods, for 3,9-
Diazaspiro[5.5]undecan-2-one. Furthermore, no information regarding its biological activity,
including involvement in specific signaling pathways, has been identified in the initial search
results.

Representative Chemical Workflow

While specific experimental workflows for 3,9-Diazaspiro[5.5]Jundecan-2-one were not found,
the following diagram illustrates a generalized workflow for the synthesis and analysis of a
chemical compound. This serves as a conceptual representation of the processes that would
be involved.
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Caption: Generalized workflow for chemical synthesis, purification, and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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